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Compound of Interest

Compound Name: 3,4,4,5-Tetramethyloctane

Cat. No.: B14561221

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the stereoisomerism of the branched alkane
3,4,4,5-tetramethyloctane. It outlines the structural basis for its chirality, potential
physicochemical properties of its stereocisomers, and generalized experimental protocols for
their synthesis, separation, and characterization.

Structural Analysis and Stereoisomerism

3,4,4,5-Tetramethyloctane is a saturated hydrocarbon with the molecular formula Ci2Hz26.[1][2]
Its structure consists of an eight-carbon (octane) backbone with four methyl group substituents.
The key to its stereochemistry lies in the identification of its chiral centers. A chiral center is a
carbon atom bonded to four different substituent groups.[3]

In the structure of 3,4,4,5-tetramethyloctane, there are two such chiral centers:

e Carbon-3 (C3): Bonded to a hydrogen atom, a methyl group, an ethyl group (C1-C2), and the
complex C4 substituent group.

e Carbon-5 (C5): Bonded to a hydrogen atom, a methyl group, a propy! group (C6-C8), and
the complex C4 substituent group.

Notably, Carbon-4 (C4) is not a chiral center because it is bonded to two identical methyl
groups, violating the requirement for four different substituents.
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With two chiral centers (n=2), the maximum number of possible stereoisomers is 2", which
equals four. These four stereocisomers exist as two pairs of enantiomers. The relationship

between a stereoisomer from one pair and a stereoisomer from the other is diastereomeric.

The logical relationship between these isomers is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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